Cas no 1805397-44-7 (3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde
• CAS No: 1805397-44-7
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4804910
• Update Time: 2025-06-13

3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO2/c9-2-5-4(3-13)1-6(7(10)11)12-8(5)14/h1,3,7H,2H2,(H,12,14)
• InChI Key： VOILOIFAYYUSOC-UHFFFAOYSA-N
• SMILES： ClCC1C(NC(C(F)F)=CC=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde

Comprehensive Overview of 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde (CAS No. 1805397-44-7)

3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde (CAS No. 1805397-44-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and functional groups such as chloromethyl, difluoromethyl, and hydroxyl, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural versatility makes it invaluable for developing novel drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the scientific community has increasingly focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde underscores its potential in medicinal chemistry, particularly in the design of kinase inhibitors and antimicrobial agents. Researchers are also exploring its applications in material science, where its reactive aldehyde moiety enables the construction of advanced polymers and coatings.

The synthesis of CAS No. 1805397-44-7 involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include selective halogenation and hydroxylation, followed by the introduction of the carboxaldehyde functionality. Optimizing these processes is crucial for achieving high yields and purity, which are essential for industrial-scale production. Recent advancements in green chemistry have further refined these methods, reducing waste and improving cost-efficiency.

From an analytical perspective, 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its molecular structure and ensure compliance with stringent quality standards. The compound’s stability under various conditions is also a subject of ongoing study, particularly for applications requiring long-term storage or exposure to environmental factors.

The agrochemical industry has shown keen interest in this compound due to its potential as a herbicide or fungicide precursor. Its ability to disrupt enzymatic pathways in pests and pathogens makes it a promising candidate for next-generation crop protection solutions. Additionally, its compatibility with precision farming technologies aligns with the global shift toward sustainable agriculture.

In the pharmaceutical sector, CAS No. 1805397-44-7 is being investigated for its role in developing anti-inflammatory and anticancer therapies. Its modular structure allows for facile derivatization, enabling researchers to fine-tune pharmacological properties. Collaborative efforts between academia and industry are accelerating the discovery of new applications, driven by the compound’s versatility and efficacy.

As regulatory frameworks evolve, the safe handling and disposal of 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde remain paramount. Manufacturers and researchers must adhere to OSHA and REACH guidelines to mitigate risks associated with its use. Proper personal protective equipment (PPE) and ventilation systems are recommended to ensure workplace safety.

The future of 1805397-44-7 is bright, with ongoing research uncovering new possibilities across diverse fields. Its integration into high-throughput screening platforms and combinatorial chemistry libraries further expands its utility. As innovation continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.